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Compound of Interest

Compound Name: 3-Methylpentane-2,3-diol

Cat. No.: B1659112 Get Quote

An In-depth Technical Guide to 3-Methyl-2,4-pentanediol

Disclaimer: The initially requested compound, 3-Methylpentane-2,3-diol with CAS number

63521-37-9, is not well-documented in publicly available scientific literature. Therefore, this

guide focuses on the structurally similar and well-characterized compound, 3-Methyl-2,4-

pentanediol (CAS No: 5683-44-3 for the specific stereoisomers and 107-41-5 for the racemic

mixture, commonly known as hexylene glycol). This document serves as a comprehensive

technical resource for researchers, scientists, and drug development professionals, providing

detailed information on its properties, synthesis, and applications.

Chemical Identity and Physical Properties
3-Methyl-2,4-pentanediol is a chiral diol that exists as two enantiomers, (4R)-(-) and (4S)-(+).[1]

The commercial product is often a racemic mixture known as hexylene glycol.[1] It is a

colorless, oily liquid with a mild, sweetish odor.[1][2]

Table 1: General and Physical Properties of 3-Methyl-2,4-pentanediol
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Property Value Reference

Molecular Formula C₆H₁₄O₂ [1][3]

Molecular Weight 118.17 g/mol [3]

CAS Number
5683-44-3 (isomer), 107-41-5

(racemate)
[2][3]

Appearance Colorless liquid [2]

Odor Mild, sweetish [1][2]

Density 0.92 g/cm³ at 20 °C [4]

Melting Point -40 °C [2][4]

Boiling Point 197 °C [2]

Flash Point 93 °C [4]

Vapor Pressure 0.07 hPa at 20 °C [4]

Solubility in Water Miscible [1][2]

Autoignition Temperature 425 °C [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Methyl-2,4-

pentanediol.

Table 2: Spectroscopic Data for 3-Methyl-2,4-pentanediol
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Technique Key Features Reference

¹H NMR
Spectra are available for

detailed structural elucidation.
[5]

¹³C NMR
Data is available for confirming

the carbon skeleton.

IR Spectroscopy

Characteristic broad O-H

stretch around 3200-3600

cm⁻¹, C-H stretches around

2800-3100 cm⁻¹, and C-O

stretches around 1000-1300

cm⁻¹.

[3]

Mass Spectrometry

Electron ionization mass

spectra are available for this

compound.

[3]

Synthesis
The primary industrial production method for 3-Methyl-2,4-pentanediol is the catalytic

hydrogenation of diacetone alcohol.[1][6][7]

Experimental Protocol: Catalytic Hydrogenation of
Diacetone Alcohol
This protocol describes a general procedure for the synthesis of 3-Methyl-2,4-pentanediol.

Materials:

Diacetone alcohol

Raney nickel catalyst (or other suitable hydrogenation catalysts like Ni/SiO₂, Ni/diatomite, or

Pd)[8]

High-pressure autoclave/hydrogenator

Hydrogen gas
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Sodium bicarbonate (optional, for neutralization)

Solvent (e.g., ethanol)

Filtration apparatus

Distillation apparatus

Procedure:

Catalyst Preparation: If using a Raney nickel catalyst, it is typically activated by treating a

nickel-aluminum alloy with a concentrated sodium hydroxide solution.[8] The activated

catalyst is then washed with distilled water until neutral and subsequently with ethanol.[8]

Reaction Setup: The high-pressure autoclave is charged with diacetone alcohol and the

activated catalyst. The amount of catalyst can vary, but a typical loading is 5-10% by weight

of the diacetone alcohol.

Hydrogenation: The autoclave is sealed and purged with nitrogen, followed by pressurization

with hydrogen gas. The reaction is typically carried out at elevated temperatures (e.g., 110-

140 °C) and pressures (e.g., 3.5 MPa).[8] The reaction mixture is agitated for a set period

(e.g., 4-6 hours) until the theoretical amount of hydrogen is consumed.

Work-up: After cooling and venting the autoclave, the reaction mixture is filtered to remove

the catalyst.

Purification: The crude 3-Methyl-2,4-pentanediol is purified by fractional distillation under

reduced pressure to yield the final product.
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Synthesis Workflow of 3-Methyl-2,4-pentanediol
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Caption: Synthesis of 3-Methyl-2,4-pentanediol.

Applications
3-Methyl-2,4-pentanediol has a wide range of applications owing to its amphiphilic nature, low

volatility, and surfactant properties.[2][7]
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Industrial Applications: It is used as a solvent in petroleum refining, a component of hydraulic

fluids, a solvent for inks, and an additive for cement.[6][7] It also serves as a coupling agent

in paints, coatings, and cleansers.[1][7]

Cosmetics and Personal Care: It functions as a thickening agent and emulsion stabilizer in

skin care, hair care, and cosmetic products.[1][2]

Laboratory Use: In protein crystallography, it is a common precipitant and cryoprotectant.[1]

[2] Its amphiphilic nature allows it to bind to various locations on a protein's secondary

structure, facilitating crystallization and improving the resolution of X-ray diffraction.[2]

Chemical Synthesis: It is used as a reagent in the synthesis of functionalized boronic esters

and vinylboronates.[1]

Properties and Applications of 3-Methyl-2,4-pentanediol
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Caption: Relationship between properties and applications.
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Safety and Handling
3-Methyl-2,4-pentanediol is considered to have low acute toxicity.[6] However, it can cause skin

and serious eye irritation.[2][9]

Table 3: Hazard and Precautionary Information

Hazard Statement Precautionary Statement Reference

H315: Causes skin irritation
P264: Wash skin thoroughly

after handling.
[2]

H319: Causes serious eye

irritation

P280: Wear protective

gloves/eye protection/face

protection.

[2]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

[2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Handling and Storage:

Store in a well-ventilated place.[10]

Keep container tightly closed.[10]

Keep away from heat, sparks, open flames, and hot surfaces.[10]

Incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.

[9]
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This technical guide provides a comprehensive overview of 3-Methyl-2,4-pentanediol, offering

valuable information for professionals in research and development. The provided data and

protocols are intended to support further investigation and application of this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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